N-(1-cyanocycloheptyl)-2-(cyclopentylsulfanyl)acetamide

• IUPAC Name: N-(1-cyanocycloheptyl)-2-cyclopentylsulfanylacetamide
• InChI: InChI=1S/C15H24N2OS/c16-12-15(9-5-1-2-6-10-15)17-14(18)11-19-13-7-3-4-8-13/h13H,1-11H2,(H,17,18)
• InChI Key: VFZOBJYKFGFOMX-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(C#N)NC(=O)CSC2CCCC2
• Molecular Formula: C15H24N2OS
• Molecular Weight: 280.4 g/mol

Description

N-(1-cyanocycloheptyl)-2-(cyclopentylsulfanyl)acetamide, commonly known as CCG-63802, is a chemical compound that has gained significant attention in the field of scientific research. It is a potent and selective inhibitor of the protein tyrosine phosphatase PTP1B, which is a key regulator of insulin signaling and glucose metabolism.

Mechanism of Action

CCG-63802 works by binding to the active site of PTP1B, thereby preventing it from dephosphorylating insulin receptor substrates (IRS) and other downstream signaling molecules. This leads to the activation of the insulin signaling pathway, which results in increased glucose uptake and improved insulin sensitivity. In addition, CCG-63802 has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in energy homeostasis and glucose metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CCG-63802 have been extensively studied in vitro and in vivo. In vitro studies have shown that CCG-63802 increases insulin sensitivity and glucose uptake in adipocytes and skeletal muscle cells. In addition, it has also been shown to inhibit the production of pro-inflammatory cytokines in macrophages and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of CCG-63802 is its high selectivity for PTP1B, which minimizes off-target effects and reduces the risk of toxicity. In addition, its potent inhibitory activity and favorable pharmacokinetic properties make it an ideal tool for studying the role of PTP1B in insulin signaling and glucose metabolism. However, one of the limitations of CCG-63802 is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the research and development of CCG-63802. One of the most promising areas of investigation is the development of new drugs based on CCG-63802 for the treatment of type 2 diabetes and obesity. In addition, further studies are needed to elucidate the molecular mechanisms underlying the anti-inflammatory and anti-cancer properties of CCG-63802. Finally, new analogs of CCG-63802 with improved pharmacokinetic properties and selectivity for PTP1B are also being developed to further expand its potential therapeutic applications.

Synthesis Methods

The synthesis of CCG-63802 involves a multi-step process that starts with the reaction of cyclopentylmagnesium bromide with 1-bromo-1-cycloheptene to form the corresponding cycloheptylcyclopentane. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with N-cyanosuccinimide to form the nitrile. The final step involves the reaction of the nitrile with 2-mercaptobenzoic acid to form CCG-63802.

Scientific Research Applications

CCG-63802 has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes and obesity. Its ability to inhibit PTP1B, a negative regulator of insulin signaling, makes it an attractive target for the development of new drugs to treat these metabolic disorders. In addition, CCG-63802 has also been shown to have anti-inflammatory and anti-cancer properties, which further expand its potential therapeutic applications.